2-Phenyl-4H-1,3-benzoxazin-4-one

• CAS RN: 3084-52-4
• Molecular Formula: C14H9NO2
• Molecular Weight: 223.23 g/mol
• IUPAC Name: 2-phenyl-1,3-benzoxazin-4-one
• InChI: InChI=1S/C14H9NO2/c16-13-11-8-4-5-9-12(11)17-14(15-13)10-6-2-1-3-7-10/h1-9H
• InChI Key: GWDYJKXSUSPLEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=O)C3=CC=CC=C3O2

Description

2-Phenyl-4H-1,3-benzoxazin-4-one is a useful research compound. Its molecular formula is C14H9NO2 and its molecular weight is 223.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.85 g (50 mmol) of salicylic acid amide are added, dropwise, to 11.5 ml of benzoyl chloride and the mixture is heated to 170° C. The mixture is then stirred for 30 minutes at this temperature. During this time, the salicylic acid dissolves to produce, on cooling, a honey-like mass which is then stirred with diethyl ether to yield a white solid which is filtered off, washed with diethyl ether and dried. There are obtained 8.78g of 2-phenyl-4H-1,3-benzoxazin-4-one as a white powder melting at 104-105° C. and having the following elemental analysis: